Cas no 1557908-13-0 (6-amino-4,5,6,7-tetrahydro-1H-indazole-3-carboxylic acid)
6-amino-4,5,6,7-tetrahydro-1H-indazole-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 6-amino-4,5,6,7-tetrahydro-1H-indazole-3-carboxylic acid
- EN300-7465601
- 1557908-13-0
-
- Inchi: 1S/C8H11N3O2/c9-4-1-2-5-6(3-4)10-11-7(5)8(12)13/h4H,1-3,9H2,(H,10,11)(H,12,13)
- InChI Key: ZXEISKSPTUMPLX-UHFFFAOYSA-N
- SMILES: OC(C1C2=C(CC(CC2)N)NN=1)=O
Computed Properties
- Exact Mass: 181.085126602g/mol
- Monoisotopic Mass: 181.085126602g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 221
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -2.4
- Topological Polar Surface Area: 92Ų
6-amino-4,5,6,7-tetrahydro-1H-indazole-3-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-7465601-0.05g |
6-amino-4,5,6,7-tetrahydro-1H-indazole-3-carboxylic acid |
1557908-13-0 | 95.0% | 0.05g |
$900.0 | 2025-03-11 | |
| Enamine | EN300-7465601-0.1g |
6-amino-4,5,6,7-tetrahydro-1H-indazole-3-carboxylic acid |
1557908-13-0 | 95.0% | 0.1g |
$943.0 | 2025-03-11 | |
| Enamine | EN300-7465601-0.25g |
6-amino-4,5,6,7-tetrahydro-1H-indazole-3-carboxylic acid |
1557908-13-0 | 95.0% | 0.25g |
$985.0 | 2025-03-11 | |
| Enamine | EN300-7465601-0.5g |
6-amino-4,5,6,7-tetrahydro-1H-indazole-3-carboxylic acid |
1557908-13-0 | 95.0% | 0.5g |
$1027.0 | 2025-03-11 | |
| Enamine | EN300-7465601-1.0g |
6-amino-4,5,6,7-tetrahydro-1H-indazole-3-carboxylic acid |
1557908-13-0 | 95.0% | 1.0g |
$1070.0 | 2025-03-11 | |
| Enamine | EN300-7465601-2.5g |
6-amino-4,5,6,7-tetrahydro-1H-indazole-3-carboxylic acid |
1557908-13-0 | 95.0% | 2.5g |
$2100.0 | 2025-03-11 | |
| Enamine | EN300-7465601-5.0g |
6-amino-4,5,6,7-tetrahydro-1H-indazole-3-carboxylic acid |
1557908-13-0 | 95.0% | 5.0g |
$3105.0 | 2025-03-11 | |
| Enamine | EN300-7465601-10.0g |
6-amino-4,5,6,7-tetrahydro-1H-indazole-3-carboxylic acid |
1557908-13-0 | 95.0% | 10.0g |
$4606.0 | 2025-03-11 |
6-amino-4,5,6,7-tetrahydro-1H-indazole-3-carboxylic acid Related Literature
-
Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
-
Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
-
Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
-
Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651
Additional information on 6-amino-4,5,6,7-tetrahydro-1H-indazole-3-carboxylic acid
6-Amino-4,5,6,7-tetrahydro-1H-indazole-3-carboxylic Acid (CAS 1557908-13-0): A Versatile Building Block in Medicinal Chemistry
The 6-amino-4,5,6,7-tetrahydro-1H-indazole-3-carboxylic acid (CAS 1557908-13-0) represents an important heterocyclic scaffold with significant potential in pharmaceutical research and drug discovery. This bicyclic compound combines the structural features of both indazole and tetrahydro derivatives, making it particularly valuable for designing novel bioactive molecules. The presence of both amino and carboxylic acid functional groups provides multiple sites for chemical modification, enabling its use as a versatile building block in medicinal chemistry.
Recent advances in synthetic methodologies have made 6-amino-4,5,6,7-tetrahydro-1H-indazole-3-carboxylic acid derivatives more accessible to researchers. The compound's unique structural characteristics contribute to its growing popularity in the development of kinase inhibitors, GPCR modulators, and other therapeutic agents. Its partially saturated indazole core offers improved solubility profiles compared to fully aromatic analogs, addressing one of the key challenges in drug development - bioavailability.
The pharmaceutical industry has shown increasing interest in tetrahydroindazole carboxylic acid scaffolds due to their demonstrated biological activities. Researchers have successfully incorporated this structural motif into molecules targeting various disease pathways, including inflammation, metabolic disorders, and neurological conditions. The compound's hydrogen bond donor/acceptor capabilities make it particularly useful for interacting with biological targets, while its rigid yet flexible structure allows for optimal spatial orientation of pharmacophores.
From a synthetic chemistry perspective, CAS 1557908-13-0 offers multiple advantages. The presence of both nucleophilic (amino group) and electrophilic (carboxylic acid) centers enables diverse derivatization strategies. Common transformations include amide bond formation, reductive amination, and heterocycle construction. These modifications allow medicinal chemists to rapidly generate structure-activity relationships (SAR) and optimize lead compounds for improved potency and selectivity.
Recent publications highlight the application of 6-amino-4,5,6,7-tetrahydro-1H-indazole-3-carboxylic acid in the development of novel anticancer agents. Several research groups have reported promising results with derivatives showing inhibitory activity against various cancer-associated kinases. The compound's ability to serve as a bioisostere for other heterocyclic systems has expanded its utility in drug design, particularly in cases where improved metabolic stability or reduced toxicity is desired.
The growing demand for tetrahydroindazole-based compounds in drug discovery has led to improved synthetic routes for CAS 1557908-13-0. Modern catalytic methods and flow chemistry approaches have significantly enhanced the efficiency of its production, making it more accessible to both academic and industrial researchers. These advancements have also enabled the synthesis of enantiomerically pure forms, which is crucial for developing chiral drugs with specific biological activities.
In addition to its pharmaceutical applications, 6-amino-4,5,6,7-tetrahydro-1H-indazole-3-carboxylic acid has found use in materials science. Its unique electronic properties and ability to form stable metal complexes make it interesting for developing functional materials. Researchers have explored its potential in creating novel catalysts, organic semiconductors, and molecular sensors, demonstrating the compound's versatility beyond medicinal chemistry.
The stability and handling characteristics of CAS 1557908-13-0 make it particularly attractive for laboratory use. Unlike many heterocyclic compounds, it demonstrates good stability under standard storage conditions and can be readily characterized by common analytical techniques. This practical advantage has contributed to its increasing adoption in high-throughput screening and combinatorial chemistry approaches.
As the pharmaceutical industry continues to explore new chemical space for drug discovery, 6-amino-4,5,6,7-tetrahydro-1H-indazole-3-carboxylic acid derivatives are expected to play an increasingly important role. The compound's balanced physicochemical properties, synthetic accessibility, and demonstrated biological relevance position it as a valuable scaffold for addressing unmet medical needs. Ongoing research continues to uncover new applications for this versatile building block across multiple therapeutic areas.
Quality control and characterization of CAS 1557908-13-0 have become more sophisticated with advances in analytical technology. Modern HPLC, LC-MS, and NMR methods allow for precise determination of purity and structural confirmation, ensuring researchers can work with material of consistent quality. These analytical capabilities are particularly important when the compound is used as an intermediate in multi-step syntheses of potential drug candidates.
The future outlook for tetrahydroindazole carboxylic acid chemistry appears promising, with several compounds containing this scaffold currently in various stages of preclinical and clinical development. As our understanding of structure-property relationships deepens, researchers are better equipped to design derivatives with optimized pharmacokinetic and pharmacodynamic profiles. This progress underscores the importance of 6-amino-4,5,6,7-tetrahydro-1H-indazole-3-carboxylic acid as a key intermediate in modern drug discovery efforts.
For synthetic chemists and medicinal researchers seeking innovative building blocks, CAS 1557908-13-0 offers numerous opportunities for molecular design. Its combination of synthetic versatility and demonstrated biological relevance makes it particularly valuable in fragment-based drug discovery and molecular hybridization strategies. As the field continues to evolve, this compound is likely to remain an important tool for addressing complex challenges in therapeutic development.
1557908-13-0 (6-amino-4,5,6,7-tetrahydro-1H-indazole-3-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)